Cas no 649721-01-7 (Isoxazole, 3-methyl-5-pentadecyl-)

Isoxazole, 3-methyl-5-pentadecyl- structure
649721-01-7 structure
Product Name:Isoxazole, 3-methyl-5-pentadecyl-
CAS No:649721-01-7
MF:C19H35NO
MW:293.487305879593
CID:410828
PubChem ID:12082103
Update Time:2025-04-19

Isoxazole, 3-methyl-5-pentadecyl- Chemical and Physical Properties

Names and Identifiers

    • Isoxazole, 3-methyl-5-pentadecyl-
    • 3-methyl-5-pentadecyl-1,2-oxazole
    • 3-Methyl-5-pentadecylisoxazole
    • 5-pentadecyl-3-methylisoxazole
    • DTXSID10477244
    • 649721-01-7
    • Inchi: 1S/C19H35NO/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-19-17-18(2)20-21-19/h17H,3-16H2,1-2H3
    • InChI Key: FJBIBXIVVZAKHZ-UHFFFAOYSA-N
    • SMILES: O1C(=CC(C)=N1)CCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 293.27205
  • Monoisotopic Mass: 293.271864740g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 14
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.5
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.03
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